Cas no 112913-95-8 (N-[(morpholin-2-yl)methyl]acetamide)

• Product Name: N-[(morpholin-2-yl)methyl]acetamide
• CAS No: 112913-95-8
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD12144046
• CID: 2856776
• PubChem ID: 10241064
• Update Time: 2025-06-13

N-[(morpholin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(N-acetylaminomethyl)morpholine
• 2-acetylaminomethylmorpholine;[2-(acetylamino)methyl]morpholine acetate;N-(morpholin-2-ylmethyl)acetamide;2-(acetamidomethyl)-morpholine;
• N-(MORPHOLIN-2-YLMETHYL)ACETAMIDE
• Acetamide, N-(2-morpholinylmethyl)-
• N-[(morpholin-2-yl)methyl]acetamide
• AS-37004
• CS-0217626
• MFCD12144046
• 112913-95-8
• 2-acetylaminomethylmorpholine
• N-(2-Morpholinylmethyl)acetamide
• UGPSGKBXOZVVCV-UHFFFAOYSA-N
• Z439694282
• DTXSID101302496
• EN300-80139
• SCHEMBL1501987
• CHEMBL4514798
• AKOS009249852
• MEA91395

• MDL： MFCD12144046
• Inchi： 1S/C7H14N2O2/c1-6(10)9-5-7-4-8-2-3-11-7/h7-8H,2-5H2,1H3,(H,9,10)
• InChI Key： UGPSGKBXOZVVCV-UHFFFAOYSA-N
• SMILES： O1CCNCC1CNC(C)=O

Computed Properties

• Exact Mass: 158.10600
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36000
• LogP: -0.16940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-[(morpholin-2-yl)methyl]acetamide

Recent Advances in the Study of N-[(morpholin-2-yl)methyl]acetamide (CAS: 112913-95-8): A Comprehensive Research Brief

N-[(morpholin-2-yl)methyl]acetamide (CAS: 112913-95-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the context of targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a morpholine ring and an acetamide moiety, has been the subject of extensive investigation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-[(morpholin-2-yl)methyl]acetamide exhibits promising inhibitory activity against certain bacterial enzymes, suggesting its potential as an antibiotic adjuvant. The study employed molecular docking and in vitro assays to elucidate the compound's mechanism of action, revealing its ability to disrupt bacterial cell wall synthesis.

In the realm of neurological research, a recent preprint on bioRxiv reported that derivatives of N-[(morpholin-2-yl)methyl]acetamide showed neuroprotective effects in cellular models of Parkinson's disease. The researchers synthesized several analogs and evaluated their ability to mitigate oxidative stress in dopaminergic neurons. Their findings indicate that specific structural modifications to the parent compound could enhance its blood-brain barrier permeability and therapeutic efficacy.

From a synthetic chemistry perspective, advances have been made in optimizing the production of N-[(morpholin-2-yl)methyl]acetamide. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route with improved yield and purity. This development is particularly significant for potential industrial-scale production, addressing previous challenges related to cost and reproducibility.

Pharmacokinetic studies have also progressed, with recent data suggesting that N-[(morpholin-2-yl)methyl]acetamide exhibits favorable metabolic stability in preclinical models. However, researchers note that further optimization may be required to improve oral bioavailability, as highlighted in a recent review article in Drug Metabolism Reviews. These findings underscore the compound's potential while identifying key areas for future research and development.

The growing body of research on N-[(morpholin-2-yl)methyl]acetamide (CAS: 112913-95-8) demonstrates its versatility as a chemical scaffold with multiple therapeutic applications. While challenges remain in optimizing its pharmacological properties, the compound continues to attract significant interest from both academic and industrial researchers. Future studies are expected to focus on structure-activity relationship optimization, formulation development, and expanded preclinical testing across various disease models.